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Compound of Interest

Compound Name: 1-Butylimidazole

Cat. No.: B119223 Get Quote

A Technical Guide to 1-Butylimidazole for
Research Applications
For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability, purity

grades, and analytical methodologies for 1-Butylimidazole (CAS 4316-42-1). It is intended to

serve as a valuable resource for researchers and professionals in drug development and

various scientific fields who utilize this versatile imidazole derivative.

Commercial Availability and Purity Grades
1-Butylimidazole is readily available from a variety of chemical suppliers catering to the

research and development market. The compound is typically offered in high purity, suitable for

a range of sensitive applications, including as a precursor for ionic liquids, a ligand in

coordination chemistry, and an intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1][2]

The most commonly available purity grade for research purposes is >98%, with gas

chromatography (GC) being the prevalent analytical technique for purity assessment.[1][3][4]

Key suppliers and their offered grades are summarized in the table below.
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Supplier Purity Grade Analysis Method Notes

Sigma-Aldrich 98% Not specified ---

Tokyo Chemical

Industry (TCI)
>98.0% GC ---

RoCo Global >98% Not specified ---

Clinivex Not specified Not specified

For research and

development

purposes only.[5]

Santa Cruz

Biotechnology
Not specified Not specified

For research use only.

[6]

ChemicalBook 99% Not specified
Listed from various

suppliers.[7]

Physicochemical Properties
Property Value

Molecular Formula C₇H₁₂N₂

Molecular Weight 124.18 g/mol [1]

Appearance Colorless to light yellow liquid[1][8]

Boiling Point 114-116 °C/12 mmHg[1][3]

Density 0.945 g/mL at 25 °C[3]

Refractive Index n20/D 1.480[3]

Experimental Protocols for Quality Analysis
Accurate determination of purity is critical for ensuring the reliability and reproducibility of

experimental results. The following are representative protocols for the analysis of 1-
Butylimidazole based on standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
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GC-MS is a powerful technique for both the separation and identification of volatile compounds

like 1-Butylimidazole and its potential impurities.

Methodology:

Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Shimadzu

GCMS-QP2020).[9]

Column: A non-polar capillary column, such as a 30 m HP-5MS (0.25 mm inner diameter,

0.25 μm film thickness), is suitable for the separation of imidazole derivatives.[10]

Injector and Transfer Line Temperature: 280 °C.[10]

Oven Temperature Program:

Initial temperature: 70 °C, hold for 1 minute.

Ramp 1: Increase to 100 °C at a rate of 20 °C/min.

Ramp 2: Increase to 140 °C at a rate of 5 °C/min.

Ramp 3: Increase to 280 °C at a rate of 20 °C/min, hold for 3 minutes.[10]

Carrier Gas: High purity helium at a constant flow rate of 1 mL/min.[10]

Injection Mode: Splitless injection of a 1 μL sample.[10]

MS Detection: Electron ionization (EI) at 70 eV. The mass spectrum of 1-Butylimidazole can

be found in the NIST WebBook.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are indispensable for the structural confirmation and purity

assessment of 1-Butylimidazole.

Methodology:

Instrumentation: A standard NMR spectrometer (e.g., 300 MHz or higher).
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Sample Preparation: Dissolve approximately 10-20 mg of 1-Butylimidazole in a deuterated

solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

¹H NMR Analysis: The proton NMR spectrum will show characteristic signals for the butyl

group and the imidazole ring protons. The integration of these signals can be used to assess

purity against a known internal standard.

¹³C NMR Analysis: The carbon NMR spectrum provides information on the number and

chemical environment of the carbon atoms in the molecule, serving as a further confirmation

of identity and purity.[12]

High-Performance Liquid Chromatography (HPLC)
HPLC can be employed for the quantitative analysis of 1-Butylimidazole, particularly for non-

volatile impurities.

Methodology:

Instrumentation: A standard HPLC system with a UV detector.

Column: A reverse-phase C8 or C18 column (e.g., Thermo Scientific® BDS Hypersil C8, 5

µm, 250 x 4.6 mm) is typically used for the separation of imidazole compounds.[13]

Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g.,

0.025 M KH₂PO₄ adjusted to pH 3.2) and an organic modifier like methanol or acetonitrile is

effective.[13] A common mobile phase composition for imidazole analysis is a 70:30 (v/v)

mixture of methanol and 0.025 M KH₂PO₄ buffer.[13]

Flow Rate: 1.0 mL/min.[13]

Detection: UV detection at a wavelength where 1-Butylimidazole exhibits significant

absorbance (e.g., around 210-230 nm).

Quantification: Purity is determined by comparing the peak area of 1-Butylimidazole to that

of a certified reference standard.

Applications in Research: Workflows and Pathways
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1-Butylimidazole is a key building block in the synthesis of ionic liquids, which have diverse

applications in biocatalysis and as "green" solvents.

Synthesis of 1-Butyl-3-methylimidazolium Chloride
([BMIM]Cl)
A primary application of 1-Butylimidazole is in the synthesis of the widely used ionic liquid, 1-

butyl-3-methylimidazolium chloride ([BMIM]Cl).[6] The synthesis is a straightforward

quaternization reaction.

Reactants

Process Product

1-Butylimidazole
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(Nucleophilic Substitution)

Chloromethane

1-Butyl-3-methylimidazolium
Chloride ([BMIM]Cl)

Click to download full resolution via product page

Caption: Synthesis workflow of [BMIM]Cl from 1-Butylimidazole.

Role in Enzymatic Studies
Ionic liquids derived from 1-Butylimidazole, such as [BMIM]Cl, are utilized in enzymatic

studies to enhance enzyme stability and activity. For instance, [BMIM]Cl has been investigated

for its effect on the structure and function of enzymes like Bacillus subtilis lipase A.[14]
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Caption: Interaction of [BMIM]Cl with an enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. exsyncorp.com [exsyncorp.com]

3. researchgate.net [researchgate.net]

4. 1-Butylimidazole(4316-42-1) 1H NMR spectrum [chemicalbook.com]

5. rsc.org [rsc.org]

6. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as
Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. 1-butylimidazole | C7H12N2 | MD Topology | NMR | X-Ray [atb.uq.edu.au]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b119223?utm_src=pdf-body-img
https://www.benchchem.com/product/b119223?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/283158861_Preparation_of_1-butyl-3-methyl_imidazolium-based_room_temperature_ionic_liquids
https://exsyncorp.com/
https://www.researchgate.net/profile/Kai-Li-75/post/Synthesis_of_EMIM-FSI/attachment/5b07f97f4cde260d15e0e769/AS%3A630143303315456%401527249279204/download/2002-Dupont-Preparation+of+1-butyl-3-methylimi.pdf
https://www.chemicalbook.com/SpectrumEN_4316-42-1_1HNMR.htm
https://www.rsc.org/suppdata/cp/b3/b303095d/experimental.doc
https://pmc.ncbi.nlm.nih.gov/articles/PMC3836428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3836428/
https://www.researchgate.net/publication/238132250_Kinetics_of_single-_and_two-phase_synthesis_of_the_ionic_liquid_1-butyl-3-methylimidazolium_chloride
https://atb.uq.edu.au/molecule.py?molid=37990
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in
Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

10. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]

11. 1-Butylimidazole [webbook.nist.gov]

12. spectrabase.com [spectrabase.com]

13. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage
Forms and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

14. Crystallographic Investigation of Imidazolium Ionic Liquid Effects on Enzyme Structure -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial availability and purity grades of 1-
Butylimidazole for research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119223#commercial-availability-and-purity-grades-of-
1-butylimidazole-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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